Cas no 1235619-46-1 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-methoxybenzene-1-sulfonamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-methoxybenzene-1-sulfonamide
• CAS No: 1235619-46-1
• MF: C₁₄H₁₉N₃O₃S
• MW: 309.38396191597
• CID: 6152947
• PubChem ID: 49738429
• Update Time: 2025-10-31

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-methoxybenzene-1-sulfonamide
• 1235619-46-1
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-methoxybenzene-1-sulfonamide
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-methoxybenzenesulfonamide
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-methoxybenzenesulfonamide
• F5958-0026
• VU0528930-1
• AKOS024528426

• Inchi： 1S/C14H19N3O3S/c1-11-10-12(2)17(16-11)9-8-15-21(18,19)14-7-5-4-6-13(14)20-3/h4-7,10,15H,8-9H2,1-3H3
• InChI Key： KEQOWQASOORHQL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)(NCCN1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 309.11471265g/mol
• Monoisotopic Mass: 309.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.6Ų

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-methoxybenzene-1-sulfonamide

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-methoxybenzene-1-sulfonamide and Its Significance in Modern Chemical Research

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-methoxybenzene-1-sulfonamide, identified by its CAS number 1235619-46-1, represents a compound of considerable interest in the realm of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound's molecular framework, characterized by a pyrazole moiety linked to an ethyl chain and a methoxy-substituted benzene ring sulfonated at the 1-position, provides a rich scaffold for further chemical manipulation and biological evaluation.

The pyrazole core is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The presence of two methyl groups at the 3 and 5 positions of the pyrazole ring enhances its stability and influences its electronic properties, making it a valuable component in drug design. The ethyl chain extending from the pyrazole ring introduces additional flexibility, which can be exploited to optimize binding interactions with biological targets.

The benzene ring in N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-methoxybenzene-1-sulfonamide is substituted with a methoxy group at the 2-position and sulfonated at the 1-position. The methoxy group is an electron-donating aromatic substituent that can modulate the electronic properties of the benzene ring, influencing its reactivity and interactions with biological molecules. The sulfonamide group at the 1-position introduces a polar moiety that can enhance solubility and binding affinity. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been significant interest in sulfonamide derivatives as pharmacophores due to their broad spectrum of biological activities. Sulfonamides are known to interact with various biological targets, including enzymes and receptors, making them valuable candidates for therapeutic intervention. The compound N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-methoxybenzene-1-sulfonamide is no exception and has been investigated for its potential role in modulating inflammatory pathways.

One of the most compelling areas of research involving this compound is its potential application in treating inflammatory diseases. Inflammatory responses are central to numerous pathological conditions, including autoimmune disorders, chronic inflammation, and cancer. The pyrazole moiety has been shown to interact with inflammatory mediators and signaling pathways, suggesting that derivatives like N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-methoxybenzene-1-sulfonamide could serve as effective anti-inflammatory agents.

Recent studies have demonstrated that sulfonamide derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play critical roles in the synthesis of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these enzymes, compounds like N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-methoxybenzene-1-sulfonamide may help mitigate inflammatory responses without causing significant side effects.

In addition to their anti-inflammatory properties, sulfonamide derivatives have also shown promise in oncology research. The ability of these compounds to interact with various cellular targets has led to their investigation as potential chemotherapeutic agents. Preclinical studies have indicated that certain sulfonamides can induce apoptosis in cancer cells while sparing healthy cells, making them attractive candidates for further development.

The structural complexity of N-2-(3,5-dimethyl-1H-pyrazol-1-y)ethyl--2--methoxybenzene--sulfonamide provides a rich platform for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimal analogs with enhanced potency and selectivity. These approaches have already been successfully applied to other sulfonamide derivatives, leading to the discovery of novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming key carbon-carbon bonds within the molecule.

The pharmacokinetic properties of N--(3--dimethyl--pyrazol--yl)ethyl----methoxybenzene--sulfonamide are also of great importance in determining its clinical efficacy. Studies have shown that sulfonamide derivatives can exhibit favorable pharmacokinetic profiles when properly designed. For instance, modifications such as introducing polar functional groups can enhance oral bioavailability while minimizing systemic toxicity.

In conclusion,N--(3--dimethyl--pyrazol--yl)ethyl----methoxybenzene--sulfonamide (CAS no 1235619–46–^–) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting inflammation and cancer. Continued investigation into this compound will likely yield valuable insights into its mechanisms of action and potential clinical applications.